1-ethyl-N-(2-fluorobenzyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-ethyl-N-[(2-fluorophenyl)methyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C13H14FN3O/c1-2-17-8-7-12(16-17)13(18)15-9-10-5-3-4-6-11(10)14/h3-8H,2,9H2,1H3,(H,15,18)
• InChI Key: AYPOPBCQUFFVKX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)NCC2=CC=CC=C2F
• Molecular Formula: C13H14FN3O
• Molecular Weight: 247.27 g/mol

Description

1-ethyl-N-(2-fluorobenzyl)-1H-pyrazole-3-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as EFPC and is known for its ability to bind to certain receptors in the brain.

Mechanism of Action

The mechanism of action of EFPC involves its binding to the sigma-1 receptor, which is a chaperone protein located in the endoplasmic reticulum. This binding leads to the modulation of several signaling pathways, including calcium signaling and the unfolded protein response. EFPC has also been shown to increase the release of certain neurotransmitters, including dopamine and acetylcholine.
Biochemical and Physiological Effects:
EFPC has been shown to have several biochemical and physiological effects. This compound has been shown to have analgesic effects in animal models, reducing pain perception in response to thermal and mechanical stimuli. EFPC has also been shown to have neuroprotective effects, reducing neuronal damage in response to oxidative stress and excitotoxicity. Additionally, EFPC has been shown to improve memory formation and retention in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using EFPC in lab experiments is its specificity for the sigma-1 receptor. This allows researchers to study the role of this receptor in various physiological processes without interfering with other signaling pathways. However, one limitation of using EFPC is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research involving EFPC. One area of interest is the potential use of EFPC as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease. EFPC has also been studied for its potential use in the treatment of pain and addiction. Additionally, further research is needed to fully understand the mechanisms underlying the effects of EFPC on calcium signaling and the unfolded protein response.

Synthesis Methods

The synthesis of EFPC involves several steps, including the reaction of 2-fluorobenzylamine with ethyl isocyanate to form 1-ethyl-N-(2-fluorobenzyl)urea. This intermediate is then reacted with hydrazine hydrate to form 1-ethyl-N-(2-fluorobenzyl)hydrazinecarboxamide, which is subsequently cyclized to form 1-ethyl-N-(2-fluorobenzyl)-1H-pyrazole-3-carboxamide. The overall yield of this synthesis method is around 50%.

Scientific Research Applications

EFPC has been studied extensively for its potential applications in neuroscience research. This compound has been shown to bind to the sigma-1 receptor, which is involved in several physiological processes, including pain perception, memory formation, and neuroprotection. EFPC has been used to study the role of the sigma-1 receptor in these processes and has shown promising results in animal models.